Cas no 2228214-39-7 (3-fluoro-3-{imidazo1,2-apyrazin-3-yl}propan-1-amine)

• Product Name: 3-fluoro-3-{imidazo1,2-apyrazin-3-yl}propan-1-amine
• CAS No: 2228214-39-7
• MF: C₉H₁₁FN₄
• MW: 194.208844423294
• CID: 6282420
• PubChem ID: 165647279
• Update Time: 2025-07-18

3-fluoro-3-{imidazo1,2-apyrazin-3-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-{imidazo1,2-apyrazin-3-yl}propan-1-amine
• 3-fluoro-3-{imidazo[1,2-a]pyrazin-3-yl}propan-1-amine
• 2228214-39-7
• EN300-1726949

• Inchi： 1S/C9H11FN4/c10-7(1-2-11)8-5-13-9-6-12-3-4-14(8)9/h3-7H,1-2,11H2
• InChI Key： VCMNGFHBRFBAJO-UHFFFAOYSA-N
• SMILES： FC(CCN)C1=CN=C2C=NC=CN12

Computed Properties

• Exact Mass: 194.09677453g/mol
• Monoisotopic Mass: 194.09677453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-fluoro-3-{imidazo1,2-apyrazin-3-yl}propan-1-amine

Research Briefing on 3-fluoro-3-{imidazo[1,2-a]pyrazin-3-yl}propan-1-amine (CAS: 2228214-39-7) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-fluoro-3-{imidazo[1,2-a]pyrazin-3-yl}propan-1-amine (CAS: 2228214-39-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazo[1,2-a]pyrazine scaffold and fluorine substitution, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-fluoro-3-{imidazo[1,2-a]pyrazin-3-yl}propan-1-amine has been optimized in recent studies to improve yield and purity. Researchers have employed innovative strategies such as transition metal-catalyzed cross-coupling reactions and fluorination techniques to achieve efficient production. The compound's structural features, including the fluorine atom and the imidazo[1,2-a]pyrazine core, contribute to its enhanced stability and bioavailability, making it a valuable candidate for drug development.

Biological evaluations of 3-fluoro-3-{imidazo[1,2-a]pyrazin-3-yl}propan-1-amine have revealed its potential as a modulator of key signaling pathways. In vitro studies demonstrate its ability to interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs), which are implicated in various diseases, including cancer and inflammatory disorders. Notably, the compound has shown selective inhibitory effects on certain kinase isoforms, suggesting its utility in targeted therapies with reduced off-target effects.

Recent preclinical studies have further explored the therapeutic potential of this compound. Animal models of disease have demonstrated its efficacy in reducing tumor growth and inflammation, with favorable pharmacokinetic profiles. The compound's ability to penetrate the blood-brain barrier also opens avenues for its application in neurological disorders. However, challenges such as metabolic stability and potential toxicity require further investigation to optimize its clinical translation.

In conclusion, 3-fluoro-3-{imidazo[1,2-a]pyrazin-3-yl}propan-1-amine represents a promising scaffold for drug discovery, with diverse applications in oncology, immunology, and neurology. Ongoing research aims to elucidate its mechanism of action, improve its pharmacological properties, and advance its development into clinical trials. The compound's unique chemical and biological attributes position it as a noteworthy candidate in the evolving landscape of pharmaceutical research.